Cas no 1021054-44-3 (4-methyl-N-1-(thiophen-2-yl)ethylaniline)

• Product Name: 4-methyl-N-1-(thiophen-2-yl)ethylaniline
• CAS No: 1021054-44-3
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 5175963
• PubChem ID: 43196488
• Update Time: 2026-03-04

4-methyl-N-1-(thiophen-2-yl)ethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, α-methyl-N-(4-methylphenyl)-
• 4-methyl-N-1-(thiophen-2-yl)ethylaniline

• Inchi： 1S/C13H15NS/c1-10-5-7-12(8-6-10)14-11(2)13-4-3-9-15-13/h3-9,11,14H,1-2H3
• InChI Key： GEOGSTNUFKJGHC-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(C)NC1C=CC(C)=CC=1

Additional information on 4-methyl-N-1-(thiophen-2-yl)ethylaniline

Comprehensive Overview of 4-methyl-N-1-(thiophen-2-yl)ethylaniline (CAS No. 1021054-44-3)

4-methyl-N-1-(thiophen-2-yl)ethylaniline, with the CAS number 1021054-44-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique thiophene and aniline moieties, offers a versatile scaffold for the development of novel pharmaceuticals and functional materials. Its molecular structure, which includes a methyl group and a thiophen-2-yl substituent, contributes to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 4-methyl-N-1-(thiophen-2-yl)ethylaniline has surged due to their applications in drug discovery and organic electronics. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and photovoltaic materials. The compound’s thiophene ring is known for enhancing electron delocalization, a property critical for designing conductive polymers and OLEDs (Organic Light-Emitting Diodes). This aligns with the growing trend of sustainable energy solutions and green chemistry, topics frequently searched by users interested in renewable technologies.

The synthesis of 4-methyl-N-1-(thiophen-2-yl)ethylaniline typically involves Pd-catalyzed cross-coupling reactions or reductive amination techniques, which are widely discussed in academic literature. Its CAS registry number 1021054-44-3 ensures precise identification in chemical databases, facilitating research reproducibility. Given the rise of AI-driven drug discovery, this compound’s molecular descriptors are often analyzed using machine learning algorithms to predict its bioactivity and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

From an industrial perspective, 4-methyl-N-1-(thiophen-2-yl)ethylaniline is explored for its role in agrochemical formulations, particularly in developing pesticide intermediates with improved efficacy. Its lipophilic nature and aromatic stability make it suitable for crop protection products, a hot topic amid global discussions on food security and sustainable agriculture. Additionally, its derivatives are investigated for anti-inflammatory and antimicrobial activities, addressing the urgent need for new therapeutic agents in the post-antibiotic era.

In the realm of material science, this compound’s conjugated system is leveraged to enhance the charge transport properties of organic semiconductors. With the increasing popularity of flexible electronics and wearable devices, researchers are optimizing its structural analogs for high-performance electronic components. This ties into user searches for next-gen materials and IoT (Internet of Things) innovations.

Quality control and analytical characterization of CAS 1021054-44-3 are critical for ensuring its applicability in high-value industries. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. The compound’s stability under various conditions is also a key consideration for scale-up production, a topic frequently queried by process chemists and manufacturing professionals.

In summary, 4-methyl-N-1-(thiophen-2-yl)ethylaniline (1021054-44-3) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its relevance to contemporary research themes like drug development, renewable energy, and smart materials ensures its continued prominence in scientific and industrial discourse. As innovation drives demand for specialty chemicals, this compound stands out as a pivotal research enabler in the modern chemical landscape.